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Introduction

This technical guide provides a comprehensive overview of the discovery, biogenesis

(synthesis), and functional role of microRNA-155 (miR-155). Initial searches for "MS154" did

not yield a specific molecule; however, extensive literature exists for the closely related and

highly significant microRNA, miR-155, as well as the survivin suppressant YM155. This guide

will focus on miR-155, a key regulator in numerous physiological and pathological processes,

including inflammation, immunity, and cancer.[1][2] MiR-155's intricate involvement in various

signaling pathways makes it a subject of intense research and a potential therapeutic target.[3]

[4]

Discovery of miR-155
The discovery of miR-155 is rooted in early cancer research. The gene encoding miR-155,

initially known as the B-cell Integration Cluster (BIC), was first identified as a common retroviral

integration site in avian leukosis virus-induced B-cell lymphomas.[5] This integration led to the

transcriptional activation of the gene.[1] Later, it was discovered that this locus did not encode

a protein but rather a non-coding RNA that harbors the mature miR-155 sequence.[5] This
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finding was a crucial step in understanding the role of non-coding RNAs in cancer biology. The

human homolog of the BIC gene, MIR155HG, is located on chromosome 21 and is transcribed

into a long primary miRNA transcript (pri-miR-155) from which the mature miR-155 is

processed.[1][6]

Biogenesis of miR-155 (Synthesis)
The "synthesis" of miR-155 follows the canonical microRNA biogenesis pathway, a multi-step

process involving both nuclear and cytoplasmic enzymatic activities.[6][7]

Transcription: The MIR155 host gene (MIR155HG) is transcribed by RNA polymerase II into

a primary transcript called pri-miR-155. This transcript is capped and polyadenylated.[1][7]

Nuclear Processing: In the nucleus, the pri-miR-155 is recognized and cleaved by the

microprocessor complex, which consists of the RNase III enzyme Drosha and its partner,

DiGeorge syndrome critical region 8 (DGCR8). This cleavage event releases a ~65

nucleotide precursor miRNA (pre-miR-155) with a characteristic hairpin structure.[1][7]

Nuclear Export: The pre-miR-155 is then exported from the nucleus to the cytoplasm by the

transport protein Exportin-5, a process that is dependent on Ran-GTP.[7]

Cytoplasmic Processing: In the cytoplasm, the pre-miR-155 is further processed by another

RNase III enzyme called Dicer. Dicer cleaves the terminal loop of the pre-miR-155 hairpin to

generate a mature ~22 nucleotide miRNA duplex.[7]

RISC Loading: This duplex is then loaded into the RNA-induced silencing complex (RISC),

where one strand (the passenger strand, often designated with a *) is typically degraded,

while the other strand (the guide strand, mature miR-155) is retained.[7] The mature miR-155

within the RISC complex then guides it to target messenger RNAs (mRNAs) to regulate their

expression.[7]
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Figure 1. Biogenesis pathway of miR-155.

Quantitative Data on miR-155 Expression and
Activity
The expression levels of miR-155 are tightly regulated and vary significantly across different

cell types and conditions. Its dysregulation is a hallmark of many diseases.

Condition
Cell/Tissue
Type

Change in
miR-155
Expression

Method Reference

Ectopic

Expression
HEK293T cells

~1000-fold

overexpression
qRT-PCR [8]

Trisomy 21 Fibroblasts
Significantly

overexpressed
qRT-PCR [9]

Rheumatoid

Arthritis

Synovial

macrophages

Upregulated vs.

osteoarthritis

In situ

hybridization,

qRT-PCR

[10]

Burkitt's

Lymphoma
Blood samples

Significantly

upregulated
qRT-PCR [11]

Breast Cancer
Invasive breast

cancer tissues

Frequently

elevated
Microarray [12][13]

Diabetic

Neuropathy

Sciatic nerves of

db/db mice

Significantly

suppressed
qRT-PCR [14]
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Target Gene Cell Line

Effect of miR-
155
Overexpressio
n

Method Reference

RhoA
NMuMG

epithelial cells

Reduced protein

level
Western Blot [12][15]

AGTR1 (1166A

allele)
HEK293 cells

Significantly

reduced

luciferase activity

Luciferase

Reporter Assay
[9]

SHIP-1
RA PB and SF

CD14+ cells

Downregulated

mRNA

expression

qRT-PCR [10]

ZFP36 HEK293T cells
0.3-fold reduction

in protein level
Western Blot [16]

DUSP14 HEK293T cells

0.5 to 0.8-fold

reduction in

protein level

Western Blot [16]

Key Signaling Pathways Regulated by miR-155
MiR-155 is a central node in several critical signaling pathways, often acting as a master

regulator of cellular responses.

TGF-β/Smad Signaling Pathway
Transforming growth factor-beta (TGF-β) is a pleiotropic cytokine that regulates cell growth,

differentiation, and apoptosis. MiR-155 is a direct transcriptional target of the TGF-β/Smad

pathway.[13] TGF-β induces the expression of miR-155 through the transcription factor Smad4.

[12][15][17] In turn, miR-155 can target and repress the expression of RhoA, a small GTPase

involved in cytoskeletal organization, thereby contributing to TGF-β-induced epithelial-

mesenchymal transition (EMT) and cell migration.[12][13][15] Additionally, miR-155 has been

shown to target SMAD5, another key component of the TGF-β superfamily signaling, creating a

feedback loop that can impact lymphomagenesis.[18]
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Figure 2. Role of miR-155 in the TGF-β signaling pathway.
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PI3K/AKT/NF-κB Signaling Pathway
The PI3K/AKT pathway is a crucial signaling cascade that regulates cell survival, proliferation,

and metabolism. The transcription factor NF-κB is a key player in inflammatory responses.

MiR-155 is involved in a complex feedback loop with the NF-κB pathway.[19] Inflammatory

stimuli can activate NF-κB, which in turn upregulates the expression of miR-155.[4] MiR-155

can then target negative regulators of the PI3K/AKT pathway, such as SHIP1, leading to

sustained AKT activation and further amplification of NF-κB signaling.[6][11] This positive

feedback loop is critical in modulating the intensity and duration of inflammatory responses.[19]
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Figure 3. MiR-155 in the PI3K/AKT/NF-κB signaling pathway.
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MAPK/ERK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) cascades are key signaling pathways that

regulate a wide range of cellular processes, including proliferation, differentiation, and stress

responses. The ERK pathway is one of the major MAPK pathways. MiR-155 has been shown

to be involved in the regulation of the ERK/MAPK signaling pathway.[20] In some contexts,

miR-155 can downregulate components of the MAPK pathway, thereby inhibiting cell

proliferation.[20] For instance, in lupus nephritis, miR-155 suppresses mesangial cell

proliferation by inhibiting the CXCR5-ERK signaling pathway.[20] Conversely, in breast cancer

cells, miR-155 expression can lead to enhanced MAPK signaling, promoting tumorigenesis.[21]
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Figure 4. MiR-155 interaction with the MAPK/ERK signaling pathway.
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Experimental Protocols
Studying the function of miR-155 involves a variety of molecular and cellular biology

techniques. Below are outlines of key experimental protocols.

Quantification of miR-155 Expression by qRT-PCR
This protocol is used to measure the levels of mature miR-155 in a given sample.

RNA Extraction: Isolate total RNA, including small RNAs, from cells or tissues using a

suitable kit (e.g., miReasy Kit).[8]

Reverse Transcription (RT): Synthesize cDNA from the mature miR-155 using a specific

stem-loop RT primer. This is a crucial step for the specific reverse transcription of the small

mature miRNA.

Quantitative PCR (qPCR): Perform qPCR using a forward primer specific to the mature miR-

155 sequence and a universal reverse primer that binds to the stem-loop primer sequence.

Use a TaqMan probe for enhanced specificity and quantification.[8]

Data Analysis: Normalize the cycle threshold (Ct) values of miR-155 to an endogenous

control (e.g., a small nuclear RNA like RNU6B).[8] Calculate the relative expression using

the ΔΔCt method.[22]

Functional Analysis using miR-155 Mimics and
Inhibitors
These experiments are designed to investigate the effects of overexpressing or inhibiting miR-

155 on cellular processes.

Cell Culture and Transfection: Culture the cells of interest to an appropriate confluency.

Transfect the cells with either a synthetic miR-155 mimic (a double-stranded RNA that

mimics the mature miR-155) or a miR-155 inhibitor (a single-stranded RNA that binds to and

inhibits endogenous miR-155) using a suitable transfection reagent.[10] Include appropriate

negative controls.
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Phenotypic Assays: After a suitable incubation period (e.g., 24-72 hours), perform phenotypic

assays such as cell proliferation assays (e.g., crystal violet staining), migration assays (e.g.,

transwell assay), or apoptosis assays (e.g., flow cytometry with Annexin V staining).[21]

Target Gene Expression Analysis: Harvest cells for RNA or protein extraction to analyze the

expression of predicted miR-155 target genes by qRT-PCR or Western blotting, respectively.

Target Validation using Luciferase Reporter Assay
This assay is used to determine if a gene is a direct target of miR-155.

Construct Preparation: Clone the 3' untranslated region (3' UTR) of the putative target gene

downstream of a luciferase reporter gene in a suitable vector. Create a mutant construct

where the predicted miR-155 binding site in the 3' UTR is altered.[9]

Co-transfection: Co-transfect cells (e.g., HEK293T) with the luciferase reporter construct

(wild-type or mutant) and either a miR-155 expression vector or a negative control vector.[10]

Also, co-transfect a Renilla luciferase vector for normalization of transfection efficiency.

Luciferase Assay: After 24-48 hours, lyse the cells and measure the firefly and Renilla

luciferase activities using a dual-luciferase assay system.[9]

Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity. A

significant decrease in luciferase activity in the presence of miR-155 with the wild-type 3'

UTR construct, but not the mutant, indicates direct targeting.[9]
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Figure 5. General experimental workflows for studying miR-155.

Conclusion
MiR-155 is a potent, multifaceted regulator of gene expression with profound implications for

human health and disease. Its discovery and the elucidation of its biogenesis have opened new

avenues for understanding the complex networks that govern cellular function. The intricate

involvement of miR-155 in key signaling pathways such as TGF-β, PI3K/AKT/NF-κB, and

MAPK underscores its importance as a potential diagnostic biomarker and therapeutic target.

The experimental approaches detailed in this guide provide a framework for further

investigation into the diverse roles of miR-155, with the ultimate goal of translating this

fundamental knowledge into clinical applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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